2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide

• Molecular Formula: C13H14ClN3O2S
• Molecular Weight: 311.79 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C13H14ClN3O2S/c1-2-19-8-12-16-17-13(20-12)15-11(18)7-9-3-5-10(14)6-4-9/h3-6H,2,7-8H2,1H3,(H,15,17,18)
• InChI Key: BPPFULQOTGGPFE-UHFFFAOYSA-N
• SMILES: CCOCC1=NN=C(S1)NC(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, studies have shown that this compound may act on various molecular targets, including enzymes and receptors, to exert its biological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been shown to modulate various signaling pathways involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is its high solubility in various solvents, which allows for easy preparation of solutions for experiments. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

There are various future directions for the study of 2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound. Furthermore, studies are needed to determine the toxicity and potential side effects of this compound to ensure its safety for use in various experiments.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide involves the reaction of 4-chlorobenzoyl chloride with 5-(ethoxymethyl)-1,3,4-thiadiazole-2-amine in the presence of triethylamine. This reaction results in the formation of 2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide as a white solid with a high yield.

Scientific Research Applications

2-(4-chlorophenyl)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide has various scientific research applications, including as a potential drug candidate for the treatment of various diseases. This compound has shown promising results in preclinical studies for its potential use in the treatment of cancer, inflammation, and neurological disorders. Additionally, it has been studied for its potential use as an antibacterial and antifungal agent.